Cas no 103518-51-0 (2-(hydroxymethyl)-2-(tetrazol-1-yl)propane-1,3-diol)

• Product Name: 2-(hydroxymethyl)-2-(tetrazol-1-yl)propane-1,3-diol
• CAS No: 103518-51-0
• MF: C₅H₁₀N₄O₃
• MW: 174.157900333405
• CID: 5969316
• PubChem ID: 658470
• Update Time: 2025-06-10

2-(hydroxymethyl)-2-(tetrazol-1-yl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-2-(tetrazol-1-yl)propane-1,3-diol
• 1,3-Propanediol, 2-(hydroxymethyl)-2-(1H-tetrazol-1-yl)-
• CHEMBL1726535
• HMS2344H13
• EN300-7550743
• 103518-51-0
• Z1896740623
• MLS000080833
• AKOS022141129
• 2-(hydroxymethyl)-2-(1H-1,2,3,4-tetrazol-1-yl)propane-1,3-diol
• 2-(hydroxymethyl)-2-(1H-tetrazol-1-yl)propane-1,3-diol
• SMR000039385
• Oprea1_671012
• tetrazol-1-yl-tris(hydroxymethyl)methane

• Inchi： 1S/C5H10N4O3/c10-1-5(2-11,3-12)9-4-6-7-8-9/h4,10-12H,1-3H2
• InChI Key： UZZLUFRHLWXBAH-UHFFFAOYSA-N
• SMILES： C(O)C(CO)(N1C=NN=N1)CO

Computed Properties

• Exact Mass: 174.07529019g/mol
• Monoisotopic Mass: 174.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Melting Point: 89-91 °C
• Boiling Point: 499.2±55.0 °C(Predicted)
• pka: 12.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 2-(hydroxymethyl)-2-(tetrazol-1-yl)propane-1,3-diol

Compound CAS No. 103518-51-0: 2-(Hydroxymethyl)-2-(Tetrazol-1-yl)Propane-1,3-Diol

The compound CAS No. 103518-51-0, also known as 2-(Hydroxymethyl)-2-(Tetrazol-1-yl)Propane-1,3-Diol, is a versatile organic compound with a unique structure that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its tetrazole ring, which is a five-membered aromatic heterocycle containing four nitrogen atoms and one carbon atom. The presence of hydroxymethyl and diol groups further enhances its functional versatility, making it a valuable molecule in fields such as pharmaceuticals, materials science, and chemical synthesis.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of advanced materials. For instance, researchers have explored its use in the development of stimuli-responsive polymers, where the tetrazole group serves as a key functional moiety for incorporating responsiveness to external stimuli such as light or temperature. This has opened new avenues for applications in drug delivery systems and smart materials.

In the pharmaceutical industry, 2-(Hydroxymethyl)-2-(Tetrazol-1-yl)Propane-1,3-Diol has been investigated for its potential as an intermediate in drug synthesis. Its ability to form stable covalent bonds with other molecules makes it an ideal candidate for constructing bioactive compounds with tailored pharmacokinetic properties. Furthermore, the compound's hydroxyl groups provide sites for further functionalization, enabling the creation of molecules with enhanced solubility and bioavailability.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible. For example, the use of transition metal catalysts has been shown to accelerate key steps in the synthesis process while maintaining product quality.

From an environmental perspective, the compound's biodegradability and ecological impact have been studied to ensure sustainable practices in its production and application. Research indicates that under specific conditions, the compound can undergo enzymatic degradation, reducing its environmental footprint. This aligns with global efforts to develop eco-friendly chemical processes and products.

In conclusion, CAS No. 103518-51-0, or 2-(Hydroxymethyl)-2-(Tetrazol-1-yl)Propane-1,3-Diol, stands out as a multifaceted compound with promising applications across diverse fields. Its unique chemical structure and functional groups make it a valuable tool for scientists and engineers seeking innovative solutions in material science, pharmaceuticals, and beyond. As research continues to uncover new potentials for this compound, its role in advancing technological and medical frontiers is expected to grow significantly.